Cas no 1261594-06-2 (5-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester)

• Product Name: 5-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester
• CAS No: 1261594-06-2
• MF: C₁₇H₁₅F₃O₃
• MW: 324.294415712357
• CID: 4790263
• Update Time: 2023-08-17

5-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

• Inchi： 1S/C17H15F3O3/c1-3-23-16(21)14-9-8-13(22-2)10-15(14)11-4-6-12(7-5-11)17(18,19)20/h4-10H,3H2,1-2H3
• InChI Key： RWGOFDCWWKHNQV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C=CC=1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5